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Compound of Interest

Compound Name: Meso-tartrate

Cat. No.: B1217512 Get Quote

Welcome to the technical support center for the purification of crude meso-tartaric acid. This

resource is designed for researchers, scientists, and drug development professionals to

provide troubleshooting guidance and frequently asked questions (FAQs) to address common

challenges encountered during the purification process.

Frequently Asked Questions (FAQs)
Q1: What are the common impurities in crude meso-tartaric acid?

A1: Crude meso-tartaric acid can contain several impurities depending on its synthesis route.

Common impurities include other stereoisomers of tartaric acid (D-tartaric acid, L-tartaric acid,

and racemic tartaric acid), unreacted starting materials (e.g., maleic acid or dibromosuccinic

acid), and side-products like oxalic acid.[1][2][3] The presence of racemic tartaric acid is a

frequent issue as it can be less soluble and co-crystallize with the meso isomer.[1]

Q2: What is the most common method for purifying crude meso-tartaric acid?

A2: The most widely used method for the purification of meso-tartaric acid is recrystallization.[4]

[5] This technique leverages the differences in solubility between meso-tartaric acid and its

impurities in a given solvent. Water is a common solvent for this purpose due to the high

solubility of meso-tartaric acid.[6][7] Organic solvents such as 2-propanol have also been

effectively used.[2]

Q3: How can I assess the purity of my purified meso-tartaric acid?
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A3: Several analytical techniques can be used to determine the purity and stereoisomeric

composition of meso-tartaric acid. High-Performance Liquid Chromatography (HPLC),

particularly with a chiral column, is effective for separating and quantifying the different

stereoisomers.[4][8][9][10] Other methods include Gas Chromatography-Mass Spectrometry

(GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for sensitive

detection and quantification.[9][11]

Q4: What are the key solubility differences between the stereoisomers of tartaric acid?

A4: The solubility of tartaric acid stereoisomers varies, which is a critical factor in designing

purification protocols. Meso-tartaric acid is significantly more soluble in water compared to the

racemic form (a mixture of D- and L-tartaric acid).[1][7] This difference in solubility is often

exploited during crystallization to separate meso-tartaric acid from the racemic impurity.[1]
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Problem Possible Cause(s) Suggested Solution(s)

Low Yield After

Recrystallization

- Using an excessive amount

of solvent. - The cooling

process was too rapid,

preventing complete

crystallization. - Significant

amount of product remains in

the mother liquor.

- Use the minimum amount of

hot solvent required to dissolve

the crude product. - Allow the

solution to cool slowly to room

temperature, followed by

further cooling in an ice bath to

maximize crystal formation. -

Concentrate the mother liquor

and perform a second

crystallization to recover more

product.[12]

Product is Contaminated with

Racemic Tartaric Acid

- The racemic form has co-

crystallized with the meso

isomer due to its lower

solubility.[1] - The chosen

solvent system is not optimal

for separating the isomers.

- Perform multiple

recrystallizations. A single

crystallization may not be

sufficient to achieve high

purity. - Exploit the higher

solubility of meso-tartaric acid

in water. Dissolve the mixture

and allow the less soluble

racemic acid to crystallize out

first.[1]

Crystallization Does Not Occur

- The solution is not

supersaturated. - The

presence of impurities is

inhibiting crystal nucleation.

- If the solution is clear, try

scratching the inside of the

flask with a glass rod to induce

nucleation. - Add a seed

crystal of pure meso-tartaric

acid.[12] - Evaporate some of

the solvent to increase the

concentration and then cool

again.

Oily Precipitate Forms Instead

of Crystals

- The melting point of the

solute is lower than the boiling

point of the solvent. - High

concentration of impurities.

- Use a lower boiling point

solvent for recrystallization. -

Try a different solvent system.

- Attempt to purify the crude
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material by another method,

such as column

chromatography, before

recrystallization.

Presence of Oxalic Acid in the

Final Product

- Oxalic acid is a common

impurity from certain synthetic

routes and was not effectively

removed.

- Treat the aqueous solution of

the crude acid with a calcium

salt (e.g., calcium hydroxide) to

precipitate calcium oxalate,

which can then be removed by

filtration.[3]

Quantitative Data
Table 1: Solubility of Tartaric Acid Isomers in Water

Isomer Solubility ( g/100 mL at 20-25°C)

L-(+)-tartaric acid 20.6[7]

D-(-)-tartaric acid 20.6[7]

DL-tartaric acid (racemic) 21[7]

meso-tartaric acid 125[7]

Note: Solubility values can vary slightly depending on the source and specific conditions.

Experimental Protocols
Protocol 1: Purification of meso-Tartaric Acid by Recrystallization from Water

Dissolution: In a flask, add the crude meso-tartaric acid to a minimal amount of hot deionized

water. Heat the mixture with stirring until the solid is completely dissolved.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove

them.
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Cooling and Crystallization: Allow the filtrate to cool slowly to room temperature. Pure meso-

tartaric acid crystals should start to form. To maximize the yield, subsequently cool the flask

in an ice bath.

Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of cold deionized water to remove any

remaining soluble impurities.

Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 60°C)

until a constant weight is achieved.[5]

Protocol 2: Removal of Racemic Tartaric Acid Impurity

This protocol takes advantage of the lower solubility of the racemic form.

Selective Crystallization: Dissolve the crude mixture containing meso- and racemic tartaric

acid in water.

Separation: Allow the solution to stand. The less soluble racemic tartaric acid will crystallize

out first.[1]

Filtration: Filter the solution to remove the precipitated racemic tartaric acid.

Recovery of meso-Tartaric Acid: Concentrate the filtrate by evaporating the water to induce

the crystallization of the more soluble meso-tartaric acid.

Isolation and Drying: Collect, wash, and dry the meso-tartaric acid crystals as described in

Protocol 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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